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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
Calcium Bromide Dihydrate (CaBr2:2H20), a compound of significant interest in various
scientific and industrial applications, including pharmaceuticals and drilling fluids. This
document summarizes key quantitative data, outlines experimental protocols for property
determination, and presents a logical framework for understanding its characteristics.

Core Physical and Chemical Properties

Calcium Bromide Dihydrate is a hydrated form of calcium bromide, existing as a white
crystalline powder.[1] It is one of several hydrated forms, with the anhydrous (CaBrz) and
hexahydrate (CaBr2:6H20) forms also being common.[2][3] The dihydrate is notable for its
hygroscopic nature, readily absorbing moisture from the air.[4]

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of both the dihydrate
and anhydrous forms of calcium bromide for comparative purposes.

Table 1: Physical Properties of Calcium Bromide and its Dihydrate
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Property CaBr2-2Hz20 CaBr2 (Anhydrous)
Molar Mass 235.98 g/mol [3] 199.89 g/mol [2][3]

] ) Hygroscopic colorless crystals
Appearance White crystalline powder[1]

with a sharp saline taste[3][5]

38 °C (dissolves in its own

Melting Point ) 730 °C[2][3][7]

water of hydration)[1][6]
Boiling Point 810 °C (decomposes)[1][3] 1815 °C[3] or 1935 °C[2][5]
Density 2.290 g/cm3[1][6] 3.353 g/cm? at 25 °C[2][3][4]

Table 2: Solubility of Calcium Bromide (Anhydrous) in Water

Temperature (°C) Solubility ( g/100 mL)
0 125[2][3]
20 143[2][3]
100 312[2][3]

Table 3: Chemical Properties of Calcium Bromide

Property Value/Description

Chemical Formula CaBr2:2H20

22208-73-7 (dihydrate)[3], 7789-41-5

CAS Number (anhydrous)[2][3][6]

pH of Aqueous Solution 6.0 - 8.0[2]

Crystal Structure (Anhydrous) Orthorhombic, Pnnm space group[2][8]
Hygroscopicity Highly hygroscopic[2][4]

Experimental Protocols
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The following sections detail generalized experimental methodologies for determining key
physical and chemical properties of CaBrz-2H20.

Determination of Water of Hydration

Objective: To experimentally determine the number of water molecules per formula unit of
calcium bromide hydrate.

Methodology:

e Crucible Preparation: A clean porcelain crucible and its lid are heated to a constant weight.
This is achieved by heating them strongly for 10-15 minutes, allowing them to cool in a
desiccator, and then weighing them. The process is repeated until two consecutive
weighings are within a negligible difference.[9][10]

o Sample Preparation: A precisely weighed sample (approximately 1-2 grams) of CaBrz-2H20
is placed in the pre-weighed crucible.

o Dehydration: The crucible containing the hydrate is gently heated over a Bunsen burner. The
temperature should be carefully controlled to avoid spattering. The heating is continued until
all the water of hydration has evaporated, which is often indicated by a change in the
physical appearance of the sample (e.g., from a crystalline solid to a powder).[11]

e Cooling and Weighing: The crucible and its anhydrous contents are cooled in a desiccator to
prevent re-absorption of moisture and then weighed.

o Constant Weight: The heating, cooling, and weighing process is repeated until a constant
weight of the anhydrous CaBr: is achieved.

e Calculation: The mass of water lost is determined by subtracting the final mass of the
anhydrous salt from the initial mass of the hydrate. From the masses of water and anhydrous
CaBrz, the moles of each can be calculated. The ratio of moles of water to moles of
anhydrous CaBr:2 gives the value of 'x' in the formula CaBrz-xH20.[9][12]

Determination of Melting Point

Objective: To determine the melting point of CaBrz-2H20.
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Methodology:

e Sample Preparation: A small amount of finely powdered CaBrz-2H20 is packed into a
capillary tube.

o Apparatus: A standard melting point apparatus is used. The capillary tube is placed in the
apparatus.

e Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

o Observation: The temperature at which the solid begins to melt and the temperature at which
it becomes completely liquid are recorded. For CaBr2:2H20, it is important to note that it will
dissolve in its own water of hydration.[1]

Determination of Solubility

Objective: To determine the solubility of CaBr2-:2H20 in water at a specific temperature.
Methodology:

o Saturated Solution Preparation: A saturated solution of CaBr2-2H20 is prepared by adding an
excess amount of the salt to a known volume of distilled water in a beaker. The mixture is
stirred continuously at a constant temperature for a sufficient period to ensure equilibrium is
reached.

o Sample Withdrawal: A known volume of the clear, saturated supernatant is carefully
withdrawn using a pipette.

o Evaporation and Weighing: The withdrawn sample is placed in a pre-weighed evaporating
dish. The water is then evaporated by gentle heating.

e Drying to Constant Weight: The evaporating dish with the solid residue (anhydrous CaBrz) is
dried in an oven to a constant weight.

o Calculation: The mass of the dissolved anhydrous CaBr: is determined. The solubility is then
expressed as grams of solute per 100 mL or 100 g of the solvent.
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Logical Relationships and Applications

The physical and chemical properties of Calcium Bromide Dihydrate are interconnected and
dictate its primary applications, particularly in the formulation of drilling and completion fluids in

the oil and gas industry.[2][13]

Logical Relationship of CaBrz-2H20 Properties and Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2h20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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